![molecular formula C7H9ClN4 B1432207 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazine-2-carbonitrile hydrochloride CAS No. 1609406-44-1](/img/structure/B1432207.png)
4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazine-2-carbonitrile hydrochloride
Overview
Description
4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazine-2-carbonitrile hydrochloride is a chemical compound . It has been described in a series of compounds as HBV CpAM, which can effectively inhibit a wide range of nucleoside-resistant hepatitis B virus mutants .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 184.63 . It is a solid at room temperature . Further physical and chemical properties are not available in the search results.Scientific Research Applications
Antiviral Research
4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazine-2-carbonitrile hydrochloride: has been identified as a potential inhibitor of the Hepatitis B virus (HBV). It acts as a core protein allosteric modulator (CpAM), which is an attractive class of potential antiviral drugs. These compounds have shown efficacy against a broad range of nucleoside-resistant HBV mutants and can significantly reduce HBV DNA viral load in vivo .
Lead-Oriented Synthesis
The quest for lead-oriented synthesis in drug discovery has led to the design and study of low-molecular-weight, hydrophilic, conformationally restricted, and sp3-enriched molecular scaffolds4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazine derivatives are considered promising candidates in this field due to their structural properties .
Chemical Synthesis
In chemical synthesis, this compound is used as an intermediate for the preparation of various heterocyclic compounds. Its reactivity with different chemical reagents allows for the exploration of new synthetic routes and the development of novel organic molecules .
Material Science
The compound’s unique structure may be utilized in material science research, particularly in the development of new materials with specific electronic or photonic properties. Its nitrogen-rich heterocyclic framework could be beneficial in creating advanced materials for technological applications .
Mechanism of Action
properties
IUPAC Name |
4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carbonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4.ClH/c8-4-6-3-7-5-9-1-2-11(7)10-6;/h3,9H,1-2,5H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKVWZCXHNZGLAN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=CC(=N2)C#N)CN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazine-2-carbonitrile hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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